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Compound of Interest

Compound Name: NSC756093

Cat. No.: B15608387 Get Quote

For researchers and scientists engaged in drug development, the safe handling and disposal of

investigational compounds like NSC756093 are paramount. This document provides a

comprehensive overview of the recommended disposal procedures for NSC756093, alongside

essential safety information and experimental context to ensure responsible laboratory

practices.

It is imperative to consult the official Safety Data Sheet (SDS) provided by the supplier and

adhere to all applicable local, state, and federal regulations, in addition to your institution's

specific safety protocols, before handling or disposing of this compound.

Compound Profile and Handling
NSC756093 is a potent inhibitor of the Guanylate Binding Protein 1 (GBP1) and Pim-1

serine/threonine kinase interaction, playing a role in cancer research, particularly in overcoming

paclitaxel resistance.[1][2][3] As with any research chemical, its toxicological properties have

not been fully elucidated, and it should be handled with care by trained personnel in a

laboratory setting.
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Property Information Source

CAS Number 1629908-92-4 [1][2]

Molecular Formula C₂₀H₁₉NO₄ [1]

Molecular Weight 337.4 g/mol [1][2]

Appearance Solid [1]

Solubility Soluble in DMSO [1][2]

Storage -20°C [1]

Personal Protective Equipment (PPE)
When handling NSC756093, appropriate personal protective equipment should be worn at all

times. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety glasses or goggles

A lab coat

Use of a fume hood to avoid inhalation of any dust or aerosols.

Step-by-Step Disposal Procedure for NSC756093
The following procedure is a general guideline for the disposal of small quantities of

NSC756093 typically used in a research laboratory setting.

Decontamination of Labware:

All labware (e.g., glassware, spatulas) that has come into contact with NSC756093 should

be decontaminated.

Rinse the contaminated items with a suitable solvent, such as ethanol or acetone, to

remove all traces of the compound.
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Collect the solvent rinse as hazardous waste.

After the initial solvent rinse, wash the labware with soap and water.

Disposal of Solid NSC756093 Waste:

Unused or expired solid NSC756093 should be disposed of as hazardous chemical waste.

Place the solid waste in a clearly labeled, sealed container. The label should include the

chemical name ("NSC756093"), the approximate quantity, and the date.

Store the waste container in a designated hazardous waste accumulation area, away from

incompatible materials.

Disposal of NSC756093 in Solution (e.g., in DMSO):

Solutions of NSC756093, typically in DMSO, must be disposed of as liquid hazardous

waste.

Do not pour solutions containing NSC756093 down the drain.

Collect the waste solution in a sealed, properly labeled container. The label should indicate

"Hazardous Waste," the chemical name ("NSC756093"), the solvent (e.g., "in DMSO"), the

approximate concentration and volume, and the date.

Store the liquid waste container in secondary containment to prevent spills.

Waste Pickup and Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

The logical flow for the disposal of NSC756093 is illustrated in the diagram below.
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NSC756093 Disposal Workflow
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Caption: A workflow diagram illustrating the proper disposal procedures for NSC756093.

Experimental Context: Inhibition of the GBP1-PIM1
Signaling Pathway
Understanding the experimental use of NSC756093 provides context for its handling and

disposal. NSC756093 is utilized in cell-based assays and potentially in animal models to study
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its effects on cancer cell proliferation, apoptosis, and drug resistance.

Representative Experimental Protocol: Cell Viability
Assay
A common experiment involving NSC756093 is a cell viability assay (e.g., MTT or CellTiter-

Glo®) to determine its cytotoxic or anti-proliferative effects on cancer cell lines.

Cell Culture: Cancer cells (e.g., paclitaxel-resistant ovarian cancer cell lines) are seeded in

96-well plates and allowed to adhere overnight.

Compound Preparation: A stock solution of NSC756093 is prepared in DMSO. This stock is

then serially diluted to the desired concentrations in cell culture medium.

Treatment: The cell culture medium is replaced with the medium containing various

concentrations of NSC756093. A vehicle control (DMSO) is also included.

Incubation: The cells are incubated with the compound for a specified period (e.g., 48-72

hours).

Viability Assessment: A viability reagent is added to each well, and the signal (e.g.,

absorbance or luminescence) is measured using a plate reader.

Data Analysis: The results are analyzed to determine the IC₅₀ (half-maximal inhibitory

concentration) of NSC756093.

The workflow for a typical cell-based experiment with NSC756093 is depicted below.
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Experimental Workflow with NSC756093
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Caption: A simplified workflow for a cell-based assay using NSC756093.

The GBP1-PIM1 Signaling Pathway
NSC756093 targets the interaction between GBP1 and PIM1. In certain cancer cells, this

interaction is associated with resistance to taxane-based chemotherapeutics like paclitaxel. By

inhibiting this interaction, NSC756093 aims to restore sensitivity to these drugs.
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NSC756093 Mechanism of Action

GBP1

GBP1-PIM1 Interaction

PIM1

Paclitaxel Resistance

Apoptosis / Cell Death

NSC756093

Click to download full resolution via product page

Caption: The inhibitory effect of NSC756093 on the GBP1-PIM1 interaction.

By providing this comprehensive guide, we aim to equip researchers with the necessary

information to handle and dispose of NSC756093 safely and responsibly, fostering a culture of

safety and excellence in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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